![molecular formula C19H20N4O3 B2912060 3-((3,4-dimethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one CAS No. 898651-24-6](/img/structure/B2912060.png)
3-((3,4-dimethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((3,4-dimethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one, commonly known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMABN belongs to the class of triazine derivatives, which have been widely studied for their diverse biological activities.
Scientific Research Applications
Anticancer Properties
Background:: Colorectal cancer (CRC) is a prevalent malignancy worldwide, and chemoprevention strategies are crucial for reducing its incidence. Statins, commonly used for lipid management, have shown potential chemopreventive effects.
Research Findings::- A study by researchers at Shanghai Jiao Tong University revealed that microbiota-derived tryptophan catabolites mediate the chemopreventive effects of statins on CRC .
Superoxide Anion Detection
Background:: Superoxide anions (O₂⁻) are reactive oxygen species implicated in oxidative stress-related diseases.
Research Findings::- The aromatisation of 7-diethylamino-3,4-dihydrocoumarin (a derivative of DMAT) provides an alternative fluorescent probing technique for selectively detecting superoxide anions in solution .
Immunomodulation via Aromatic Hydrocarbon Receptors
Background:: Aromatic hydrocarbon receptors (AHRs) play a role in immune responses.
Research Findings::- Microbial metabolites derived from tryptophan activate AHRs in tumor-associated macrophages, leading to immunosuppression .
Drug Design and Optimization
Background:: Structure-activity relationships guide drug design.
Research Implications::properties
IUPAC Name |
3-(3,4-dimethoxyanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3/c1-12-4-6-13(7-5-12)10-15-18(24)21-19(23-22-15)20-14-8-9-16(25-2)17(11-14)26-3/h4-9,11H,10H2,1-3H3,(H2,20,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWOMDOQKPBJXNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((3,4-dimethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.